Cas no 929976-62-5 (3-bromo-4-methylpyridine-2,5-diamine)

• Product Name: 3-bromo-4-methylpyridine-2,5-diamine
• CAS No: 929976-62-5
• MF: C₆H₈BrN₃
• MW: 202.051819801331
• CID: 1980552
• PubChem ID: 2734426
• Update Time: 2025-04-21

3-bromo-4-methylpyridine-2,5-diamine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-methylpyridine-2,5-diamine
• 2,5-Diamino-3-bromo-4-picoline
• SBB016915
• PubChem5489
• AC1MC140
• KB-165215
• DTXSID90370305
• 929976-62-5
• DB-079454

• Inchi： 1S/C6H8BrN3/c1-3-4(8)2-10-6(9)5(3)7/h2H,8H2,1H3,(H2,9,10)
• InChI Key： CNIHYCVCMNQBAV-UHFFFAOYSA-N
• SMILES： BrC1C(N)=NC=C(C=1C)N

Computed Properties

• Exact Mass: 200.99016Da
• Monoisotopic Mass: 200.99016Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 64.9Ų